Cas no 38791-62-7 (4-Phenoxyphthalonitrile)

4-Phenoxyphthalonitrile Properties

Names and Identifiers

• 4-Phenoxyphthalonitrile
• 1,2-Benzenedicarbonitrile,4-phenoxy-
• 4-phenoxybenzene-12-dinitrile
• 4-Phenoxyphthalonitr
• 4-phenoxybenzene-1,2-dicarbonitrile
• 4-PHENOXY-PHTHALONITRILE
• 4-Phenoxybenzene-1,2-dinitrile
• NSC646245
• CRZSSXUMRNESCC-UHFFFAOYSA-N
• Phthalonitrile analogue, 4a
• Oprea1_662357
• 1,2-Dicyano-4-phenoxybenzene
• BDBM86772
• HMS1578I06
• BCP25490
• STK264255
• 4-Phenoxy-1,2-benzenedicarbonitrile
• 1,2-Benzenedicarbonitrile,4-phe
• 1,2-Benzenedicarbonitrile, 4-phenoxy-
• NSC-646245
• DS-13888
• SY110560
• AKOS003245066
• CHEMBL2006311
• NCI60_015975
• FT-0639497
• A852606
• MFCD00187787
• 4-Phenoxyphthalonitrile, 98%
• 2-CYANO-4-PHENOXYPHENYL CYANIDE
• 38791-62-7
• DTXSID70327337
• AMY15526
• SCHEMBL523446
• CS-W014252
• DB-049335
• DTXCID10278450
• +Expand

• MDL： MFCD00187787
• InChIKey： CRZSSXUMRNESCC-UHFFFAOYSA-N
• Inchi： 1S/C14H8N2O/c15-9-11-6-7-14(8-12(11)10-16)17-13-4-2-1-3-5-13/h1-8H
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(C#N)=C(C#N)C=1[H]

Computed Properties

• Exact Mass: 220.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 220.064
• Heavy Atom Count: 17
• Complexity: 342
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 56.8

Experimental Properties

• LogP: 3.22226
• PSA: 56.81000
• Refractive Index: 1.625
• Boiling Point: 399.8°C at 760 mmHg
• Melting Point: 98-100 °C(lit.)
• Flash Point: 166.1°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.24